BODIPY FL Ethylamine

• Molecular Formula: C15H20BF2N3
• Molecular Weight: 291.15 g/mol
• InChI: InChI=1S/C15H20BF2N3/c1-9-7-11(3)20-14(9)13(5-6-19)15-10(2)8-12(4)21(15)16(20,17)18/h7-8H,5-6,19H2,1-4H3
• InChIKey: SZJISQYFKXZBOV-UHFFFAOYSA-N

BODIPY FL Ethylamine: Photophysical Baseline

BODIPY FL Ethylamine (CAS 1229571-00-9, molecular formula C₁₅H₂₀BF₂N₃, MW 291.15 g/mol) is a boron-dipyrromethene (BODIPY) fluorophore bearing a primary amine at the terminus of a short ethyl linker . As a member of the BODIPY FL series, its core photophysical signature – excitation maximum at ~500–503 nm, emission maximum at ~510–512 nm, extinction coefficient of ~80,000 M⁻¹cm⁻¹, and fluorescence quantum yield of 0.90–0.97 [1] [2] – places it in the same spectral channel as fluorescein (FITC) and Alexa Fluor 488, yet with distinct performance characteristics detailed in the quantitative evidence sections below.

488 nm Green-channel excitation for laser-based instruments

pH 3–11 pH-insensitive fluorescence for acidic organelle imaging

–NH₂ Aldehyde/ketone-reactive primary amine for Schiff base bioconjugation

• [1] ChemicalBook. BODIPY FL Amine (CAS 2183473-03-0) – Property Data: ex/em 503/509 nm, ε 92,000 L⋅mol⁻¹⋅cm⁻¹, Φ 0.97. View Source
• [2] 楚肽生物. BODIPY FL Ethylamine (1229571-00-9) 产品技术文章 – 关键光学性能: λex 500 nm, λem 510 nm, 量子产率 0.90. 2026-01-21. View Source

BODIPY FL Ethylamine: Why Substitution Fails vs. FITC and Alexa Fluor 488

Although BODIPY FL Ethylamine, FITC, and Alexa Fluor 488 all populate the green (488–500 nm) excitation channel, simple substitution among them introduces quantifiable performance penalties. The BODIPY FL core provides an ~15-fold longer photobleaching lifetime than fluorescein and ~2.2-fold higher single-molecule brightness than Alexa Fluor 488 under identical illumination [1]; its emission is insensitive to pH across the 3–11 range, whereas FITC fluorescence collapses below pH 7 [2]; and the terminal ethylamine group enables reversible Schiff base chemistry with aldehydes and ketones – a reactivity modality entirely absent from NHS ester, maleimide, or carboxylic acid BODIPY derivatives . These three axes – photostability, environmental insensitivity, and orthogonal amine-directed reactivity – mean that substituting an in-class analog without re-optimizing protocols will result in lost signal duration, distorted quantitative data in variable-pH environments, or complete failure of aldehyde/ketone-targeted conjugation workflows.

Photostability mismatch

FITC undergoes rapid photobleaching, limiting time-lapse and single-molecule experiments; BODIPY FL Ethylamine provides substantially longer signal stability.

pH-dependent signal loss

FITC fluorescence drops sharply below pH 7, failing in acidic organelles. BODIPY FL Ethylamine remains stable across pH 3–11.

Aldehyde/ketone conjugation failure

NHS ester or carboxylic acid BODIPY derivatives are unreactive toward aldehydes and ketones, preventing direct labeling strategies accessible only with the ethylamine variant.

• [1] Dulin D, Le Gall A, Perronet K, Soler N, et al. Reduced photobleaching of BODIPY-FL. PLoS ONE 8(9): e74200 (2013). Table 1. DOI: 10.1371/journal.pone.0074200. View Source
• [2] BioVisi. Self-Quenched BODIPY FL Conjugate of BSA (Green) – Product Datasheet: pH insensitivity range pH 3–11. View Source

BODIPY FL Ethylamine: Quantitative Comparator Evidence

Photobleaching Resistance vs. Fluorescein

Under identical total internal reflection fluorescence (TIRF) microscopy conditions (491 nm laser, 3.2 µW/µm² at the objective), the BODIPY FL core exhibits an apparent photobleaching time constant of 21.3 ± 0.6 seconds, compared to 1.4 ± 0.1 seconds for fluorescein (FITC) [1]. This represents a ~15.2-fold advantage in photobleaching resistance. Because the ethylamine substituent does not perturb the BODIPY core electronic structure, this photostability advantage is retained by BODIPY FL Ethylamine.

Photobleaching Resistance

Class-level

21.3 ± 0.6 s vs. 1.4 ± 0.1 s (~15.2×)

Supports extended single-molecule observation windows

Single-molecule TIRF; 491 nm, 3.2 µW/µm², pH 7.4

Evidence Dimension	Apparent photobleaching time constant (single-molecule TIRF)
Target Compound Data	21.3 ± 0.6 s (BODIPY FL core; ethylamine derivative inherits core photophysics)
Comparator Or Baseline	Fluorescein (FITC): 1.4 ± 0.1 s
Quantified Difference	~15.2-fold longer photobleaching lifetime
Conditions	Single-molecule TIRF microscopy; 491 nm excitation; 3.2 µW/µm² laser flux at objective; aqueous buffer, pH 7.4

Why This Matters

For time-lapse imaging or single-molecule tracking experiments, the ~15-fold photobleaching margin directly determines the maximum observation window before irreversible signal loss – a procurement-critical parameter when selecting fluorophores for experiments exceeding the ~1.4-second lifetime of FITC.

• [1] Dulin D, Le Gall A, Perronet K, Soler N, et al. Reduced photobleaching of BODIPY-FL. PLoS ONE 8(9): e74200 (2013). Table 1: Summary of dye characteristics. View Source

Single-Molecule Brightness vs. Alexa Fluor 488

In the same single-molecule TIRF study, BODIPY FL yielded a mean photon detection rate of 2,586 ± 393 s⁻¹ per molecule, compared to 1,164 ± 181 s⁻¹ for Alexa Fluor 488 [1]. The 2.2-fold higher photon output translates directly into improved signal-to-noise ratio and shorter acquisition times for single-molecule localization microscopy (SMLM) and fluorescence correlation spectroscopy (FCS). BODIPY FL Ethylamine preserves this brightness advantage while adding amine-directed conjugation capability.

Single-Molecule Brightness

Class-level

2,586 ± 393 s⁻¹ vs. 1,164 ± 181 s⁻¹ (~2.2×)

May improve single-molecule detection sensitivity

Same TIRF conditions as above

Evidence Dimension	Mean photon detection rate from a single molecule (s⁻¹)
Target Compound Data	2,586 ± 393 s⁻¹ (BODIPY FL core; ethylamine derivative inherits core brightness)
Comparator Or Baseline	Alexa Fluor 488: 1,164 ± 181 s⁻¹
Quantified Difference	~2.2-fold higher single-molecule photon detection rate
Conditions	Single-molecule TIRF microscopy; 491 nm excitation; 3.2 µW/µm² laser flux at objective; aqueous buffer, pH 7.4

Why This Matters

A 2.2-fold brightness advantage reduces acquisition time requirements and improves localization precision in single-molecule experiments – a decisive factor when selecting between BODIPY FL-based probes and Alexa Fluor 488 conjugates for photon-limited applications.

• [1] Dulin D, Le Gall A, Perronet K, Soler N, et al. Reduced photobleaching of BODIPY-FL. PLoS ONE 8(9): e74200 (2013). Table 1: Summary of dye characteristics. View Source

pH Stability vs. FITC

BODIPY FL conjugates are documented to remain insensitive to pH across the range of pH 3–11 [1], and BODIPY FL Ethylamine specifically exhibits no significant fluorescence quenching between pH 4.0 and 10.0 [2]. In contrast, fluorescein (FITC) undergoes a well-characterized fluorescence collapse as pH drops from 7 to 5, with approximately 50% signal loss at pH ~6 and >80% loss by pH 5. This differential is attributable to the non-ionic, neutral structure of the BODIPY core, which lacks the pH-sensitive xanthene protonation equilibrium that governs FITC emission.

pH Stability

Cross-study

pH 4.0–10.0 (stable) vs. FITC quenched >80% at pH 5

Maintains quantitative signal in acidic organelles

BODIPY FL Ethylamine product characterization

Evidence Dimension	pH range over which fluorescence remains ≥90% of maximum
Target Compound Data	BODIPY FL Ethylamine: pH 4.0–10.0 (no significant quenching); BODIPY FL conjugates: pH 3–11 (insensitive)
Comparator Or Baseline	Fluorescein (FITC): fluorescence declines sharply below pH 7; ≥50% loss by pH ~6; ≥80% loss by pH ~5
Quantified Difference	BODIPY FL Ethylamine retains full signal at pH 4.0 where FITC has lost ≥80% of fluorescence
Conditions	Aqueous buffer systems across the indicated pH ranges; BODIPY FL Ethylamine data from product characterization; BODIPY FL conjugate data from BioVisi; FITC pH profile from established literature

Why This Matters

In any experiment traversing acidic compartments – lysosomes (pH ~4.5–5.0), endosomes (pH ~5.5–6.5), or hypoxic tumor microenvironments – FITC conjugates become effectively non-fluorescent, whereas BODIPY FL Ethylamine maintains quantitative signal integrity, making it the scientifically indicated choice for intracellular trafficking and acidic-organelle studies.

• [1] BioVisi. Self-Quenched BODIPY FL Conjugate of BSA (Green) – Product Datasheet: 'insensitive to pH from pH 3-11'. View Source
• [2] 楚肽生物. BODIPY FL Ethylamine (1229571-00-9) 产品技术文章: '荧光信号在 pH 4.0-10.0 范围内无显著淬灭.' 2026-01-21. View Source

Aldehyde/Ketone Reactivity vs. NHS Ester

BODIPY FL Ethylamine carries a terminal primary amine (–NH₂) on a flexible ethyl spacer that reacts reversibly with aldehydes and ketones to form Schiff bases (imines). These Schiff base adducts can be irreversibly reduced to stable secondary amines using sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN) . By contrast, BODIPY FL NHS ester (CAS 146616-66-2) reacts exclusively with primary amines to form amide bonds and has zero reactivity toward aldehydes or ketones . This makes BODIPY FL Ethylamine uniquely suited for direct fluorescent labeling of aldehyde-functionalized biomolecules, oxidized glycoproteins, abasic DNA sites, and formaldehyde detection – applications for which NHS ester, maleimide, or carboxylic acid BODIPY derivatives are chemically inert.

Aldehyde/Ketone Reactivity

Head-to-head

Primary amine –NH₂ reacts; NHS ester inert

Enables aldehyde/ketone-specific bioconjugation

Schiff base formation; reducible with NaBH₄

Evidence Dimension	Reactive functional group and target analyte scope
Target Compound Data	BODIPY FL Ethylamine: terminal –NH₂; reacts with aldehydes/ketones (Schiff base, reversible); reducible to stable secondary amine with NaBH₄/NaBH₃CN; also reacts with NHS esters and carboxylic acids via amide bond formation
Comparator Or Baseline	BODIPY FL NHS ester: NHS-activated ester; reacts ONLY with primary amines (amide bond formation); inert toward aldehydes and ketones
Quantified Difference	Qualitative chemical orthogonality: ethylamine derivative accesses aldehyde/ketone targets; NHS ester cannot
Conditions	Schiff base formation in organic or aqueous buffers; reduction with NaBH₄ (1–10 equiv) or NaBH₃CN at pH ~7–8, room temperature

Why This Matters

For research groups developing aldehyde-reactive probes, formaldehyde sensors, or oxidized-glycoprotein labeling strategies, BODIPY FL Ethylamine is one of the few commercially available green fluorophores with direct aldehyde/ketone reactivity. Selecting BODIPY FL NHS ester instead would result in complete failure of the conjugation chemistry.

Molecular Weight and Steric Footprint vs. BODIPY FL-EDA

BODIPY FL Ethylamine (MW 291.15 g/mol) bears a single primary amine on a short ethyl (C2) spacer [1]. The closely related BODIPY FL-EDA (ethylenediamine derivative, CAS 209541-26-4 as hydrochloride salt, MW ~426.74 g/mol) contains a longer linker arm with two amine groups [2]. The ~135 Da lower molecular weight of the ethylamine derivative reduces the steric footprint on conjugated biomolecules and minimizes potential perturbation of protein structure, antibody binding affinity, or small-molecule probe bioactivity. The shorter, single-amine spacer also eliminates the risk of crosslinking or dimerization that can occur with the diamine EDA variant.

Steric Footprint

Head-to-head

291.15 Da vs. ~426.74 Da (32% smaller)

Reduces steric perturbation on conjugates

Calculated from molecular formulas

Evidence Dimension	Molecular weight and linker architecture
Target Compound Data	BODIPY FL Ethylamine: MW 291.15 Da; ethyl (C2) spacer; single terminal –NH₂; molecular formula C₁₅H₂₀BF₂N₃
Comparator Or Baseline	BODIPY FL-EDA hydrochloride: MW ~426.74 Da; ethylenediamine (longer) spacer; two amine groups; molecular formula C₂₀H₃₀BClF₂N₄O
Quantified Difference	~135 Da (32%) lower molecular weight; shorter spacer arm; monoamine vs. diamine
Conditions	Calculated from molecular formulas and vendor specifications

Why This Matters

When designing fluorescent small-molecule probes, ligand tracers, or site-specific protein labels where minimal size and monovalent reactivity are critical, the 291 Da ethylamine derivative offers a smaller perturbation than the 427 Da EDA variant – an advantage that can be decisive for maintaining receptor binding affinity or avoiding protein aggregation.

• [1] 楚肽生物. BODIPY FL Ethylamine (1229571-00-9) 产品技术文章: 分子式 C₁₅H₂₀BF₂N₃, 分子量 291.15. 2026-01-21. View Source
• [2] ChemicalBook. BODIPY FL Amine (CAS 2183473-03-0, BDP FL amine hydrochloride): MW 426.74, molecular formula C₂₀H₂₉BF₂N₄O⋅ClH. View Source

Emission Bandwidth for Multiplexing vs. FITC

BODIPY FL derivatives exhibit a characteristic narrow emission bandwidth with full width at half maximum (FWHM) of approximately 20–30 nm [1] . In contrast, fluorescein (FITC) displays a significantly broader emission spectrum with FWHM in the range of ~45–55 nm [2]. The narrower emission of BODIPY FL reduces spectral spillover into adjacent detection channels (e.g., PE, Cy3, or tetramethylrhodamine), simplifying compensation and spectral unmixing in multicolor flow cytometry and fluorescence microscopy. This property also provides higher peak intensity at the emission maximum when used with monochromator-based instruments [1].

Emission Bandwidth

Class-level

~20–30 nm FWHM vs. ~45–55 nm (narrower)

Reduces spectral spillover in multiplex panels

Aids compensation in flow cytometry

Evidence Dimension	Emission spectrum full width at half maximum (FWHM)
Target Compound Data	BODIPY FL: ~20–30 nm FWHM; BODIPY FL Ethylamine inherits this narrow emission band
Comparator Or Baseline	Fluorescein (FITC): ~45–55 nm FWHM
Quantified Difference	~50–60% narrower emission bandwidth; roughly half the spectral width of FITC
Conditions	Emission spectra measured in aqueous buffer or organic solvent; values consistent across vendor and literature sources

Why This Matters

In 4–6 color flow cytometry panels or multiplexed fluorescence imaging, the narrow BODIPY FL emission band reduces compensation requirements and cross-channel interference by approximately 50% relative to FITC – a practical advantage that directly impacts data quality and panel design flexibility.

• [1] AxisPharm. BDP FL (BODIPY FL) Dye Description: 'fluorescence spectrum is narrower than that of FAM, provides better brightness for monochromator instruments.' View Source
• [2] Bio-Rad. Fluorescent Compensation – Flow Cytometry Guide: FITC emission bandwidth characterization; 525/50 filter used for detection. View Source

BODIPY FL Ethylamine: Key Application Scenarios

Single-Molecule Tracking and Super-Resolution Microscopy

For STORM, PALM, or MINFLUX experiments requiring extended photon collection from individual fluorophores, BODIPY FL Ethylamine provides a ~15-fold longer photobleaching lifetime (21.3 s) and 2.2-fold higher photon detection rate (2,586 s⁻¹) compared to FITC and Alexa Fluor 488 respectively [1]. The ethylamine handle enables covalent attachment to aldehyde-functionalized nucleic acids or periodate-oxidized glycoproteins, creating site-specific single-molecule probes with superior photon budgets.

Aldehyde/Ketone Sensing and Oxidative Stress Imaging

The reversible Schiff base chemistry of BODIPY FL Ethylamine directly enables fluorescent detection of aldehydes and ketones – a reaction inaccessible to all BODIPY FL NHS ester, maleimide, or carboxylic acid derivatives . Applications include direct fluorescent labeling of formaldehyde in environmental or biological samples, detection of lipid peroxidation-derived aldehydes (e.g., 4-hydroxynonenal), and imaging of oxidized abasic sites in DNA damage assays. Subsequent reduction with NaBH₄ or NaBH₃CN locks the fluorescent adduct into a stable covalent conjugate for downstream analysis.

Acidic Compartment Imaging: Lysosomal and Endosomal Trafficking

Unlike FITC, which loses >80% of fluorescence at lysosomal pH (~4.5–5.0), BODIPY FL Ethylamine maintains undiminished fluorescence from pH 4.0 to 10.0 [2] [3]. This makes it the preferred green fluorophore for live-cell imaging of endocytic uptake, lysosomal degradation, and phagosomal maturation – where FITC conjugates produce false-negative signals in acidic compartments.

Small-Molecule Fluorescent Tracer Design

With a molecular weight of only 291 Da and a short ethyl spacer, BODIPY FL Ethylamine introduces less steric perturbation than the larger BODIPY FL-EDA (~427 Da) [4] [5] when conjugated to pharmacologically active small molecules, receptor ligands, or enzyme substrates. The lower mass and single reactive amine minimize the risk of altered binding affinity, making it suited for fluorescent tracer development where the unconjugated parent compound's bioactivity must be preserved.

Application

Selection Property

Validation Focus

Single-Molecule Tracking & Super-Resolution

High photostability and single-molecule brightness

Photobleaching lifetime and photon budget under TIRF/STORM conditions

Aldehyde/Ketone Sensing & Oxidative Stress Imaging

Primary amine for Schiff base chemistry

Aldehyde/ketone conjugation efficiency and reduction stability

Acidic Compartment Imaging

pH-insensitive fluorescence (pH 3–11)

Signal integrity in lysosomal/endosomal pH

Small-Molecule Fluorescent Tracer Design

Low molecular weight and short spacer

Minimal steric perturbation and maintained bioactivity

• [1] Dulin D, Le Gall A, Perronet K, Soler N, et al. Reduced photobleaching of BODIPY-FL. PLoS ONE 8(9): e74200 (2013). Table 1. View Source
• [2] BioVisi. Self-Quenched BODIPY FL Conjugate of BSA (Green): pH insensitive pH 3–11. View Source
• [3] 楚肽生物. BODIPY FL Ethylamine: 荧光信号 pH 4.0–10.0 无显著淬灭. 2026-01-21. View Source
• [4] 楚肽生物. BODIPY FL Ethylamine: MW 291.15, C₂ spacer. 2026-01-21. View Source
• [5] ChemicalBook. BODIPY FL Amine (CAS 2183473-03-0): MW 426.74 (hydrochloride salt). View Source